Cas no 828276-75-1 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester)

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester structure
828276-75-1 structure
Product Name:Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester
CAS No:828276-75-1
MF:C9H18O6S
MW:254.300622463226
CID:681428
PubChem ID:23283961
Update Time:2025-04-19

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester
    • tert-butyl 3-hydroxy-4-methylsulfonyloxybutanoate
    • DTXSID20632549
    • 828276-75-1
    • tert-Butyl 3-hydroxy-4-[(methanesulfonyl)oxy]butanoate
    • SCHEMBL6154085
    • Inchi: 1S/C9H18O6S/c1-9(2,3)15-8(11)5-7(10)6-14-16(4,12)13/h7,10H,5-6H2,1-4H3
    • InChI Key: SFSXPFZUVYTHIJ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCC(CC(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 254.08240946g/mol
  • Monoisotopic Mass: 254.08240946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 98.3Ų
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